Gaillardin
Gaillardin
Gaillardin is a sesquiterpene lactone.
Brand Name:
Vulcanchem
CAS No.:
14682-46-3
VCID:
VC20976223
InChI:
InChI=1S/C17H22O5/c1-8-5-13-11(9(2)16(19)22-13)6-12-15(8)14(21-10(3)18)7-17(12,4)20/h5,11-15,20H,2,6-7H2,1,3-4H3/t11-,12-,13+,14+,15-,17-/m1/s1
SMILES:
CC1=CC2C(CC3C1C(CC3(C)O)OC(=O)C)C(=C)C(=O)O2
Molecular Formula:
C17H22O5
Molecular Weight:
306.4 g/mol
Gaillardin
CAS No.: 14682-46-3
Cat. No.: VC20976223
Molecular Formula: C17H22O5
Molecular Weight: 306.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Gaillardin is a sesquiterpene lactone. |
|---|---|
| CAS No. | 14682-46-3 |
| Molecular Formula | C17H22O5 |
| Molecular Weight | 306.4 g/mol |
| IUPAC Name | [(3aS,5aS,6S,8R,8aR,9aR)-8-hydroxy-5,8-dimethyl-1-methylidene-2-oxo-5a,6,7,8a,9,9a-hexahydro-3aH-azuleno[6,5-b]furan-6-yl] acetate |
| Standard InChI | InChI=1S/C17H22O5/c1-8-5-13-11(9(2)16(19)22-13)6-12-15(8)14(21-10(3)18)7-17(12,4)20/h5,11-15,20H,2,6-7H2,1,3-4H3/t11-,12-,13+,14+,15-,17-/m1/s1 |
| Standard InChI Key | UTPGJEROJZHISI-DFGCRIRUSA-N |
| Isomeric SMILES | CC1=C[C@H]2[C@H](C[C@@H]3[C@@H]1[C@H](C[C@@]3(C)O)OC(=O)C)C(=C)C(=O)O2 |
| SMILES | CC1=CC2C(CC3C1C(CC3(C)O)OC(=O)C)C(=C)C(=O)O2 |
| Canonical SMILES | CC1=CC2C(CC3C1C(CC3(C)O)OC(=O)C)C(=C)C(=O)O2 |
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